4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid

• IUPAC Name: 4-[(1,1-dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C13H15NO5S/c1-8-6-10(2-3-11(8)13(16)17)14-12(15)9-4-5-20(18,19)7-9/h2-3,6,9H,4-5,7H2,1H3,(H,14,15)(H,16,17)
• InChI Key: YDVLSJWCZJUTED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CCS(=O)(=O)C2)C(=O)O
• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol

Description

4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid, also known as DTNB, is a chemical compound that is widely used in scientific research. It is a yellow, water-soluble powder that is commonly used as a reagent in biochemical assays. DTNB is used to measure the concentration of sulfhydryl groups in proteins, which is an important indicator of protein structure and function.

Mechanism of Action

4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid reacts with sulfhydryl groups in proteins to produce a yellow-colored compound called 5-thio-2-nitrobenzoic acid (TNB). The reaction is based on the reduction of the disulfide bond in 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid by the sulfhydryl group, which results in the formation of TNB. The reaction is reversible and can be monitored spectrophotometrically at 412 nm.
Biochemical and Physiological Effects:
4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is a potent inhibitor of the enzyme acetylcholinesterase, which plays an important role in the nervous system by breaking down the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine, which can cause a range of physiological effects, including muscle spasms, seizures, and respiratory failure.

Advantages and Limitations for Lab Experiments

4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is a widely used reagent in biochemical assays due to its high sensitivity and specificity for sulfhydryl groups. It is also relatively inexpensive and easy to use. However, 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid has some limitations, including its potential for interfering with other assays that use similar wavelengths, and its potential for reacting with other compounds in the sample.

Future Directions

There are several areas of research that could benefit from further investigation of 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid. One area is the development of new assays that use 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid to measure the activity of enzymes that contain sulfhydryl groups. Another area is the use of 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid in studies of oxidative stress and its role in various disease states. Finally, there is potential for the use of 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid in the development of new drugs that target sulfhydryl-containing enzymes.

Synthesis Methods

4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid can be synthesized by reacting 2-methyl-4-nitrobenzoic acid with thionyl chloride to produce 2-methyl-4-chlorobenzoic acid. The 2-methyl-4-chlorobenzoic acid is then reacted with sodium hydrosulfide to produce 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid.

Scientific Research Applications

4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is commonly used in biochemical assays to measure the concentration of sulfhydryl groups in proteins. Sulfhydryl groups are important for protein structure and function, and changes in their concentration can indicate changes in protein activity. 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is also used in enzyme assays to measure the activity of enzymes that contain sulfhydryl groups. In addition, 4-[(1,1-Dioxothiolane-3-carbonyl)amino]-2-methylbenzoic acid is used in studies of oxidative stress, as it can react with reactive oxygen species to produce a yellow color that can be measured spectrophotometrically.